![molecular formula C12H16O3 B6269178 2-[2-(4-ethylphenyl)ethoxy]acetic acid CAS No. 1082142-03-7](/img/no-structure.png)
2-[2-(4-ethylphenyl)ethoxy]acetic acid
Overview
Description
2-[2-(4-Ethylphenyl)ethoxy]acetic acid (EEPA) is an organic compound with a unique structure. It has a wide range of applications in the fields of chemistry, biochemistry and pharmacology. EEPA is a derivative of acetic acid and is known to exhibit a number of biological activities. It has been studied for its potential use in the treatment of various diseases and conditions, including cancer, inflammation, and neurodegenerative diseases.
Scientific Research Applications
2-[2-(4-ethylphenyl)ethoxy]acetic acid has been studied extensively for its potential use in scientific research. It has been used to study the mechanism of action of various enzyme systems, such as proteases and kinases. It has also been used to study the effects of various drugs on cells, as well as their pharmacokinetics. This compound has also been used to study the biochemical and physiological effects of various compounds on the body.
Mechanism of Action
2-[2-(4-ethylphenyl)ethoxy]acetic acid has been studied for its ability to interact with various enzymes and proteins. It is known to bind to certain enzyme systems and inhibit their activity. This inhibition of enzyme activity can lead to a number of different effects, such as the inhibition of cell growth and the induction of apoptosis.
Biochemical and Physiological Effects
This compound has been studied for its effects on various biochemical and physiological processes. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been shown to have a protective effect against neurodegenerative diseases, such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
2-[2-(4-ethylphenyl)ethoxy]acetic acid is a relatively safe compound to use in laboratory experiments. It is easy to synthesize and is readily available. It also has a low toxicity and is not known to cause any adverse effects. However, this compound is not very stable and can be easily degraded by light and heat.
Future Directions
The potential applications of 2-[2-(4-ethylphenyl)ethoxy]acetic acid are still being explored. Research is being conducted to investigate its potential use in the treatment of various diseases and conditions, such as cancer and neurodegenerative diseases. There is also potential for this compound to be used as an anti-inflammatory agent or to be used as a drug delivery system. Additionally, research is being conducted to better understand the mechanism of action of this compound and its effects on various biochemical and physiological processes.
Synthesis Methods
2-[2-(4-ethylphenyl)ethoxy]acetic acid can be synthesized from acetic acid and 4-ethylphenol, in a two-step reaction. In the first step, ethylphenol is reacted with acetic acid to form this compound. In the second step, the product is purified by distillation. This method is simple, cost-effective and yields a high purity product.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[2-(4-ethylphenyl)ethoxy]acetic acid involves the reaction of 4-ethylphenol with ethylene oxide to form 2-(4-ethylphenoxy)ethanol, which is then oxidized to 2-(4-ethylphenoxy)acetaldehyde. The resulting aldehyde is then reacted with ethyl acetate in the presence of a base to form the final product, 2-[2-(4-ethylphenyl)ethoxy]acetic acid.", "Starting Materials": [ "4-ethylphenol", "ethylene oxide", "ethyl acetate", "base (e.g. sodium hydroxide)" ], "Reaction": [ "4-ethylphenol is reacted with ethylene oxide in the presence of a catalyst to form 2-(4-ethylphenoxy)ethanol.", "2-(4-ethylphenoxy)ethanol is oxidized using a suitable oxidizing agent (e.g. chromic acid) to form 2-(4-ethylphenoxy)acetaldehyde.", "2-(4-ethylphenoxy)acetaldehyde is reacted with ethyl acetate in the presence of a base (e.g. sodium hydroxide) to form 2-[2-(4-ethylphenyl)ethoxy]acetic acid." ] } | |
| 1082142-03-7 | |
Molecular Formula |
C12H16O3 |
Molecular Weight |
208.3 |
Purity |
92 |
Origin of Product |
United States |
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